molecular formula C16H12N4O3S2 B2603388 N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide CAS No. 2034333-50-9

N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

Cat. No. B2603388
CAS RN: 2034333-50-9
M. Wt: 372.42
InChI Key: HPKRNQXFKHHHCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide, also known as FP-4S, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Chemistry and Antimicrobial Activity

This compound, due to its heterocyclic nature, can serve as a crucial intermediate in the synthesis of new heterocycles with potential antimicrobial properties. Research indicates that modifications of the core structure can lead to the development of compounds with significant antimicrobial activities. For instance, sulfonamide-based heterocycles have been synthesized and evaluated for their antimicrobial efficacy, demonstrating the versatility of sulfonamide derivatives in medicinal chemistry (T. El‐Emary, N. Al-muaikel, O. S. Moustafa, 2002).

Catalysis in Organic Synthesis

N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide may also find applications in catalysis, particularly in facilitating the synthesis of complex organic molecules. Sulfonamides, including structurally related compounds, have been used as catalysts in various organic reactions, suggesting that our compound of interest could play a role in novel catalytic processes. This is exemplified by studies on N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide, highlighting the potential for sulfonamide derivatives in catalysis (A. Khazaei, M. Zolfigol, Fatemeh Karimitabar, I. Nikokar, A. R. Moosavi‐Zare, 2015).

Antitumor and Cytotoxic Activities

Compounds structurally similar to N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide have shown promising antitumor and cytotoxic activities. This highlights the potential for this compound to serve as a lead molecule in the development of new anticancer drugs. Research into N,N-dimethylbenzenesulfonamide derivatives, for example, has demonstrated significant antiproliferative activity against various cancer cell lines, suggesting the therapeutic potential of sulfonamide derivatives in oncology (M. S. Bashandy, M. Alsaid, R. Arafa, M. Ghorab, 2014).

Molecular Docking and Drug Design

The structural complexity and versatility of N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide make it a valuable entity in molecular docking studies and drug design. Its potential binding affinity to various biological targets can be explored through computational chemistry, facilitating the identification of novel drug candidates. Such studies have been conducted on related sulfonamide derivatives, emphasizing the role of these compounds in the discovery of new therapeutic agents (Design, synthesis and molecular docking of novel N,N-dimethylbenzenesulfonamide derivatives as potential antiproliferative agents, 2014).

properties

IUPAC Name

N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12N4O3S2/c21-25(22,15-3-1-2-14-16(15)20-24-19-14)18-9-11-4-5-13(17-8-11)12-6-7-23-10-12/h1-8,10,18H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPKRNQXFKHHHCM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NSN=C2C(=C1)S(=O)(=O)NCC3=CN=C(C=C3)C4=COC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.